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Compound of Interest

Compound Name: MES sodium salt

CAS No.: 71119-23-8

Cat. No.: B011074

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling MES sodium salt (CAS No: 71119-23-8), a commonly used buffering agent. The

following procedural guidance is designed to be your preferred source for operational safety,

directly addressing handling and disposal protocols.

MES sodium salt, or 4-Morpholineethanesulfonic acid sodium salt, is generally considered a

stable laboratory chemical, though some safety data sheets (SDS) indicate potential hazards. It

may be irritating to the eyes, respiratory system, and skin, and could be harmful if swallowed.

[1] Some suppliers classify the substance as non-hazardous under OSHA 29 CFR 1910.1200.

[2][3] Given the varied classifications, it is prudent to handle MES sodium salt with a

consistent level of care, adhering to the personal protective equipment (PPE) and handling

protocols outlined below.

Essential Safety & Personal Protective Equipment
(PPE)
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Proper engineering controls and personal protective equipment are the first line of defense

against potential exposure. Always use this chemical in a well-ventilated area.[2]

Recommended Personal Protective Equipment

PPE Category Specification Rationale & Source

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforms to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[2][4][5]

Hand Protection Nitrile rubber gloves.

Recommended material

thickness: >0.11 mm.

Breakthrough time: >480

minutes (Permeation Level 6).

[2][5]

Skin/Body Protection
Lab coat or appropriate

protective clothing.
Prevents skin exposure.[2]

Respiratory Protection
NIOSH-approved N95 (US) or

P1 (EN 143) dust masks.

Required when dust is

generated or if ventilation is

inadequate.[2][6]

Step-by-Step Operational Protocols
Adherence to standardized procedures is critical for minimizing risk during routine lab work

involving MES sodium salt.

Handling Protocol:

Preparation: Before handling, ensure you are in a well-ventilated area, preferably with an

exhaust ventilation system.[2] Put on all required PPE as specified in the table above.

Dispensing: Avoid actions that generate dust.[1][2] If weighing the powder, do so carefully,

minimizing air currents.
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During Use: Avoid all personal contact, including inhalation of dust.[1] Do not eat, drink, or

smoke in the handling area.[1]

Post-Handling: Keep the container tightly sealed when not in use.[2] Always wash hands

thoroughly with soap and water after handling is complete.[1] Contaminated work clothes

should be laundered separately.[1]

Storage Plan:

Store containers in a dry, cool, and well-ventilated place.[3]

Keep containers securely sealed to prevent moisture absorption and contamination.[1]

Store away from incompatible materials, such as strong oxidizing agents (e.g., nitrates,

chlorine bleaches), as ignition may result.[1]

Emergency & Disposal Procedures
Immediate and correct response to spills or exposure is crucial.

Spill Response Protocol:

In the event of a spill, follow the workflow below. The primary goal is to clean the spill without

dispersing dust into the air.[2] For major spills, alert personnel in the area and, if necessary,

contact emergency services.[1]

Spill Occurs Assess Spill Size
(Minor vs. Major)

Minor Spill ProcedureMinor

Major Spill Procedure

Major

Ensure Full PPE is Worn
(Gloves, Goggles, Respirator)

Alert personnel in area
& contact emergency services

Use Dry Cleanup Methods
(Sweep or vacuum)

Avoid generating dust

Collect residue in a sealed,
labeled container for disposal

Wash spill area with
large amounts of water Spill Secured

Click to download full resolution via product page

Workflow for handling a spill of MES sodium salt.
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First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Remove the individual from the contaminated

area to fresh air. If breathing is difficult or has

stopped, provide artificial respiration. Seek

medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and running water. If irritation occurs, seek

medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention.[2][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek medical attention.[2][3]

Disposal Plan:

All waste material must be disposed of in accordance with federal, state, and local

environmental regulations.[6]

Collect waste MES sodium salt and any contaminated materials (e.g., gloves, paper towels

from spill cleanup) in a suitable, sealed, and clearly labeled container.[1]

Do not mix with other waste streams.[6]

Consult your institution's environmental health and safety (EHS) office or a licensed

professional waste disposal service to ensure proper disposal. Disposal methods may

include burial in a licensed landfill or incineration.[1]
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Decontaminate empty containers before disposal, observing all label safeguards until they

are cleaned or destroyed.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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